Cas no 1823928-61-5 (5-Ethynyl-3-methyl-1-benzothiophene)

• Product Name: 5-Ethynyl-3-methyl-1-benzothiophene
• CAS No: 1823928-61-5
• MF: C₁₁H₈S
• MW: 172.246221542358
• CID: 5858144
• PubChem ID: 130133127
• Update Time: 2025-07-17

5-Ethynyl-3-methyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-3-methyl-1-benzothiophene
• EN300-7954935
• 1823928-61-5
• 5-Ethynyl-3-methyl-1-benzothiophene

• Inchi： 1S/C11H8S/c1-3-9-4-5-11-10(6-9)8(2)7-12-11/h1,4-7H,2H3
• InChI Key： YSGPRGPDWPAKLE-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C=C(C#C)C=CC1=2

Computed Properties

• Exact Mass: 172.03467143g/mol
• Monoisotopic Mass: 172.03467143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Additional information on 5-Ethynyl-3-methyl-1-benzothiophene

5-Ethynyl-3-methyl-1-benzothiophene (CAS No. 1823928-61-5): An Emerging Compound in Pharmaceutical Research

5-Ethynyl-3-methyl-1-benzothiophene (CAS No. 1823928-61-5) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of benzothiophenes, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective effects.

The chemical structure of 5-Ethynyl-3-methyl-1-benzothiophene features a benzothiophene core with an ethynyl group and a methyl group attached at specific positions. The presence of the ethynyl group is particularly noteworthy, as it can participate in various chemical reactions, such as click chemistry, which has become a powerful tool in the synthesis of complex molecules and drug conjugates.

Recent studies have explored the potential applications of 5-Ethynyl-3-methyl-1-benzothiophene in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-Ethynyl-3-methyl-1-benzothiophene exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Ethynyl-3-methyl-1-benzothiophene has also shown potential as an anticancer agent. A study conducted by a team at the National Cancer Institute found that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The neuroprotective effects of 5-Ethynyl-3-methyl-1-benzothiophene have also been investigated. In a preclinical study using animal models of neurodegenerative diseases, researchers observed that this compound significantly reduced oxidative stress and neuronal cell death. These findings suggest that 5-Ethynyl-3-methyl-1-benzothiophene could be a valuable therapeutic option for conditions such as Alzheimer's disease and Parkinson's disease.

The versatility of 5-Ethynyl-3-methyl-1-benzothiophene extends beyond its direct biological activities. Its chemical structure makes it an excellent scaffold for further derivatization and optimization. Researchers have used this compound as a starting point to develop novel derivatives with enhanced pharmacological properties and improved drug-like characteristics. For example, modifications to the ethynyl group have led to compounds with increased solubility and bioavailability, which are crucial factors for successful drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Ethynyl-3-methyl-1-benzothiophene-based drugs in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, 5-Ethynyl-3-methyl-1-benzothiophene (CAS No. 1823928-61-5) is a multifaceted compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of focus for scientists and clinicians alike. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.